Cas no 442639-80-7 (5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 442639-80-7
• MF: C₁₇H₁₄ClNO₄
• MW: 331.750363826752
• CID: 5435909
• Update Time: 2025-06-11

5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one
• 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C17H14ClNO4/c1-23-12-5-2-10(3-6-12)15(20)9-17(22)13-8-11(18)4-7-14(13)19-16(17)21/h2-8,22H,9H2,1H3,(H,19,21)
• InChI Key： KOKJYSFCUDPACI-UHFFFAOYSA-N
• SMILES： C1(O)(CC(=O)C2C=CC(=CC=2)OC)C2=CC(Cl)=CC=C2NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one (CAS No. 442639-80-7)

The compound 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one, with the CAS No. 442639-80-7, is a structurally complex organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique indole-2-one core, combined with a 4-methoxyphenyl and chloro substituents, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one has surged due to their versatility in drug discovery. This compound's oxoethyl and hydroxy functional groups contribute to its reactivity, enabling modifications for enhanced bioactivity. A growing number of studies focus on its structure-activity relationship (SAR), a hot topic in medicinal chemistry, as researchers aim to optimize its efficacy while minimizing side effects.

The synthesis of CAS No. 442639-80-7 often involves multi-step organic reactions, including Friedel-Crafts acylation and cyclization techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. With sustainability being a key concern, scientists are exploring eco-friendly catalysts and solvents to produce this molecule efficiently—a trend mirrored in Google Scholar and PubMed searches.

Beyond pharmaceuticals, 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one has potential applications in agrochemicals and functional materials. Its electron-rich aromatic system could be leveraged in designing organic semiconductors or photocatalysts, addressing the global push for renewable energy solutions. This dual utility underscores its importance in interdisciplinary research.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography—techniques frequently queried in search engines by chemistry professionals. The methoxy and chloro groups produce distinct spectroscopic signatures, aiding in purity verification, a critical step for regulatory compliance in Good Manufacturing Practice (GMP) settings.

As the scientific community prioritizes AI-driven drug design, compounds like CAS No. 442639-80-7 are increasingly studied via in silico modeling. Computational tools predict its binding affinity to biological targets, accelerating hit-to-lead optimization—a process dominating recent PubMed Central publications. This aligns with industry demands for faster, cost-effective R&D pipelines.

In conclusion, 5-chloro-3-hydroxy-3-2-(4-methoxyphenyl)-2-oxoethyl-2,3-dihydro-1H-indol-2-one represents a multifaceted compound with broad scientific appeal. Its structural complexity and functional diversity position it at the intersection of pharmacology, materials science, and sustainable chemistry, making it a recurring subject in high-impact journals and patent filings worldwide.